![molecular formula C25H23NO4 B6026433 methyl 3-{[3-(1-naphthoyl)-1-piperidinyl]carbonyl}benzoate](/img/structure/B6026433.png)
methyl 3-{[3-(1-naphthoyl)-1-piperidinyl]carbonyl}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-{[3-(1-naphthoyl)-1-piperidinyl]carbonyl}benzoate, commonly known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It is a potent agonist of the cannabinoid receptors and has been found to have similar effects to delta-9-tetrahydrocannabinol (THC), the active ingredient in marijuana.
Mechanism of Action
JWH-018 acts as a potent agonist of the cannabinoid receptors, specifically the CB1 receptor. It binds to the receptor and activates it, leading to a cascade of cellular events that ultimately result in the effects observed. The exact mechanism of action of JWH-018 is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the activation of various signaling pathways.
Biochemical and Physiological Effects:
JWH-018 has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, stimulate appetite, and induce a sense of relaxation and euphoria. JWH-018 has also been found to have potential neuroprotective effects and may help to prevent cell damage and death.
Advantages and Limitations for Lab Experiments
JWH-018 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high potency, allowing for smaller doses to be used in experiments. However, JWH-018 also has several limitations. It is a synthetic compound and may not accurately reflect the effects of natural cannabinoids. Additionally, its use in laboratory experiments is limited by its legal status in many countries.
Future Directions
There are several future directions for research on JWH-018. One area of interest is the development of new synthetic cannabinoids with improved efficacy and safety profiles. Another area of research is the investigation of the potential therapeutic uses of JWH-018 and other synthetic cannabinoids. Finally, there is a need for further research on the long-term effects of JWH-018 and its potential for abuse and addiction.
Synthesis Methods
The synthesis of JWH-018 involves the reaction of 1-naphthoyl chloride with piperidine to form 1-(1-naphthoyl)piperidine. This compound is then reacted with methyl 3-bromobenzoate in the presence of a base to yield JWH-018. The synthesis of JWH-018 is relatively simple and can be performed in a laboratory setting with basic equipment and reagents.
Scientific Research Applications
JWH-018 has been used extensively in scientific research to study the cannabinoid receptors and their effects on the body. It has been found to have similar effects to methyl 3-{[3-(1-naphthoyl)-1-piperidinyl]carbonyl}benzoate, including analgesic, anti-inflammatory, and antiemetic properties. JWH-018 has also been studied for its potential use in the treatment of various medical conditions, including chronic pain, cancer, and multiple sclerosis.
properties
IUPAC Name |
methyl 3-[3-(naphthalene-1-carbonyl)piperidine-1-carbonyl]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO4/c1-30-25(29)19-10-4-9-18(15-19)24(28)26-14-6-11-20(16-26)23(27)22-13-5-8-17-7-2-3-12-21(17)22/h2-5,7-10,12-13,15,20H,6,11,14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMWUOQOVJFIGFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)C(=O)N2CCCC(C2)C(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.